Cas no 2411240-15-6 (2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide)

• Product Name: 2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide
• CAS No: 2411240-15-6
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 5966040
• PubChem ID: 145901069
• Update Time: 2025-11-01

2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-cyano-1,2,3,4-tetrahydronaphthalen-2-yl)propanamide
• EN300-7559893
• 2411240-15-6
• 2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide
• Z3774972367

• Inchi： 1S/C14H15ClN2O/c1-10(15)13(18)17-14(9-16)7-6-11-4-2-3-5-12(11)8-14/h2-5,10H,6-8H2,1H3,(H,17,18)
• InChI Key： CTEPLVYNNANXEF-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1(C#N)CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 262.0872908g/mol
• Monoisotopic Mass: 262.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.9Ų

Additional information on 2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide

2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide: An Overview of a Promising Compound (CAS No. 2411240-15-6)

2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide (CAS No. 2411240-15-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a comprehensive overview of 2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide, including its chemical properties, biological activities, and recent research advancements.

Chemical Structure and Properties

2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide is a derivative of naphthalene with a cyano group and a chloro-substituted propanamide moiety. The molecular formula of this compound is C₁₆H₁₅ClN₂O, and its molecular weight is approximately 290.75 g/mol. The presence of the naphthalene ring and the cyano group imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical and biological studies.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and biological assays. Its stability under various experimental conditions has been well-documented, contributing to its reliability in laboratory settings.

Biological Activities

2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide has shown promising biological activities in several preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. Recent research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry reported that 2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide exhibited potent inhibitory effects on the activity of protein kinase C (PKC), a family of serine/threonine kinases involved in cell proliferation and survival. The researchers found that the compound selectively inhibited PKC isoforms without affecting other kinases, suggesting its potential as a targeted therapeutic agent.

In another study, the compound was evaluated for its anti-inflammatory properties. Results showed that 2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide significantly reduced the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. These findings indicate that the compound may have therapeutic potential in treating inflammatory disorders.

Clinical Applications and Future Directions

The promising biological activities of 2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide have spurred interest in its potential clinical applications. Ongoing preclinical studies are focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and reduce potential side effects.

In addition to its role as an enzyme inhibitor and anti-inflammatory agent, there is growing evidence suggesting that 2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide may have neuroprotective properties. A recent study published in Neuropharmacology reported that the compound exhibited neuroprotective effects in a mouse model of Parkinson's disease by reducing oxidative stress and preventing neuronal cell death.

The multifaceted biological activities of 2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide highlight its potential as a lead compound for drug development. Further research is needed to fully elucidate its mechanisms of action and to evaluate its safety and efficacy in clinical trials.

Synthesis and Structural Optimization

The synthesis of 2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide involves several steps, including the preparation of the naphthalene derivative with a cyano group and subsequent coupling with a chlorinated propanamide moiety. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound with high yields and purity.

A study published in Organic Letters described a novel synthetic route for preparing 2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-yl)propanamide. The method involves a palladium-catalyzed coupling reaction followed by selective chlorination steps. This approach not only simplifies the synthesis process but also allows for easy structural modifications to optimize the compound's biological activities.

The ability to modify the structure of 2-Chloro-N-(2-cyano-3,4-dihydro-1H-naphthalen-2-y l)propanamide opens up possibilities for developing analogs with enhanced therapeutic properties. Researchers are actively exploring different substituents on the naphthalene ring and propanamide moiety to identify compounds with improved potency and selectivity.

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